Cas no 7210-80-2 (Neopentylphenylsulfide)
Neopentylphenylsulfide structure
Product Name:Neopentylphenylsulfide
Neopentylphenylsulfide Chemical and Physical Properties
Names and Identifiers
-
- Neopentylphenylsulfide
- 2,2-dimethylpropylsulfanylbenzene
- DTXSID10342226
- (Neopentylsulfanyl)benzene
- 7210-80-2
- Benzene, [(2,2-dimethylpropyl)thio]-
- (Neopentylsulfanyl)benzene #
- Sulfide, neopentyl phenyl
- SCHEMBL10080198
- OGILWELMFMDAJR-UHFFFAOYSA-N
- 2,2-dimethyl-propylsulfanyl-benzene
- Neopentyl phenyl sulfide
-
- Inchi: 1S/C11H16S/c1-11(2,3)9-12-10-7-5-4-6-8-10/h4-8H,9H2,1-3H3
- InChI Key: OGILWELMFMDAJR-UHFFFAOYSA-N
- SMILES: S(C1C=CC=CC=1)CC(C)(C)C
Computed Properties
- Exact Mass: 180.09727168g/mol
- Monoisotopic Mass: 180.09727168g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 118
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.6
- Topological Polar Surface Area: 25.3Ų
Neopentylphenylsulfide Related Literature
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
7210-80-2 (Neopentylphenylsulfide) Related Products
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